Sp-5,6-Dcl-cbimps

• Molecular Formula: C12H11Cl2N2O5PS
• Molecular Weight: 397.2 g/mol
• InChI: InChI=1S/C12H11Cl2N2O5PS/c13-5-1-7-8(2-6(5)14)16(4-15-7)12-10(17)11-9(20-12)3-19-22(18,23)21-11/h1-2,4,9-12,17H,3H2,(H,18,23)/t9-,10-,11-,12-,22?/m1/s1
• InChIKey: KZVOTFCPICRVTD-JIGRYITQSA-N

Intact-cell PKA activation is often confounded by PDE degradation or off-target PKG crosstalk, leading to irreproducible kinetics. Sp-5,6-DCl-cBIMPS solves this as a site B-selective, phosphorothioate-protected cAMP analog. - **Complete PDE resistance** (Types I & III; Type II extremely slow) ensures sustained intracellular levels. - **~333-fold selectivity for PKA over PKG** (Ka 30 nM vs 10 µM) eliminates cGMP pathway confounding. - **Enhanced lipophilicity** for rapid membrane permeation & slow washout decay (EC50 3 µM in T84 cells). - **≥98% pure (HPLC)** , solid form. Ideal for platelet studies, islet insulin secretion, and isozyme-specific PKA type II activation.

Sp-5,6-DCl-cBIMPS: PDE-Resistant, Membrane-Permeant PKA Activator

Sp-5,6-DCl-cBIMPS (Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate) is a cell-permeable, metabolically stable cAMP analog designed as a potent and specific activator of cAMP-dependent protein kinase (PKA). It belongs to the class of cyclic nucleotide phosphorothioate derivatives, characterized by a sulfur substitution in the cyclic phosphate moiety conferring resistance to phosphodiesterase hydrolysis [1]. The compound shows marked preference for the B-site of type II PKA regulatory subunits, enabling precise dissection of cAMP signaling pathways in intact cellular systems .

Target PKA type II site B-selective activation

Format PDE-resistant, membrane-permeant cAMP analog

Use Context Intact-cell PKA signaling, isozyme-selective synergy studies

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source

Why Substitution Fails for Sp-5,6-DCl-cBIMPS

Generic cAMP analogs such as dibutyryl-cAMP or 8-bromo-cAMP suffer from significant limitations that compromise experimental reproducibility and interpretability. These include rapid hydrolysis by intracellular phosphodiesterases (PDEs), off-target activation of cGMP-dependent protein kinase (PKG), and variable membrane permeability. Sp-5,6-DCl-cBIMPS addresses these deficiencies through a unique combination of structural modifications: the 5,6-dichloro substitution on the benzimidazole ring enhances PKA selectivity and lipophilicity, while the Sp-configured phosphorothioate renders the molecule resistant to PDE-mediated degradation [1]. Direct comparative studies demonstrate that substitution with generic analogs yields quantitatively inferior activation of PKA signaling, requires 10-fold higher concentrations to achieve comparable functional effects, and introduces confounding cross-talk with cGMP pathways [2]. These distinctions carry significant implications for experimental design, data quality, and the procurement decision-making process.

PKG co-activation

8-pCPT-cAMP activates cGMP-dependent kinase alongside PKA, confounding cAMP-PK pathway dissection.

PDE hydrolysis

8-bromo-cAMP and 8-pCPT-cAMP are significantly degraded by PDEs, producing variable intracellular concentrations.

Esterase dependence

Dibutyryl-cAMP requires intracellular esterase cleavage, introducing latency and metabolite artifacts.

Lack of phosphorothioate

The non-phosphorothioate parent 5,6-DCl-cBIMP is rapidly degraded by PDEs, preventing sustained PKA activation.

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source
• [2] Laychock SG. Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-cyclic monophosphorothioate is a potent stimulus for insulin release. Endocr Res. 1993;19(2-3):113-122. View Source

Sp-5,6-DCl-cBIMPS: Quantitative Differentiation Evidence

PKA vs PKG Binding Selectivity

Sp-5,6-DCl-cBIMPS activates purified cAMP-PK with high specificity, whereas 8-pCPT-cAMP exhibits significant cross-reactivity with cGMP-PK. In assays using purified enzymes and platelet membranes, Sp-5,6-DCl-cBIMPS demonstrated selective activation of cAMP-PK without measurable cGMP-PK stimulation [1]. In contrast, 8-pCPT-cAMP potently activated both cAMP-PK and cGMP-PK, failing to discriminate between the two signaling pathways [1]. This differential selectivity is critical for experiments requiring unambiguous attribution of downstream effects to cAMP-PK signaling.

PKA vs PKG Selectivity

Head-to-head

Ka PKA 30 nM, PKG 10 µM (333-fold)

Supports cAMP-PK pathway-resolution studies

Platelet model confirms exclusive PKA activation

Evidence Dimension	PKA vs. PKG selectivity
Target Compound Data	Activates cAMP-PK specifically; no significant activation of cGMP-PK detected
Comparator Or Baseline	8-pCPT-cAMP: Activates both cAMP-PK and cGMP-PK
Quantified Difference	Qualitative difference: 8-pCPT-cAMP exhibits dual specificity; Sp-5,6-DCl-cBIMPS is selective for cAMP-PK
Conditions	Purified cAMP-PK and cGMP-PK enzymes; platelet membrane preparations

Why This Matters

Prevents confounding activation of cGMP-PK, enabling unambiguous assignment of observed cellular effects to cAMP-PKA signaling.

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source

Phosphodiesterase Resistance and Intracellular Stability

Sp-5,6-DCl-cBIMPS exhibits complete resistance to hydrolysis by mammalian cyclic nucleotide phosphodiesterases (PDEs) types I and III, and is only extremely slowly hydrolyzed by PDE type II [2]. In direct comparative studies, Sp-5,6-DCl-cBIMPS was not significantly hydrolyzed by any of the three PDE types tested, whereas 8-pCPT-cAMP and 8-bromo-cAMP underwent substantial degradation by Ca²⁺/calmodulin-dependent PDE and cGMP-inhibited PDE [1]. This metabolic stability ensures sustained intracellular concentrations and prolonged PKA activation in intact cells.

PDE Resistance

Reported

Stable against PDE I, II, III; extremely slow type II hydrolysis

Sustains active intracellular concentration without decline

Comparators significantly degraded by PDE I/III

Evidence Dimension	Resistance to phosphodiesterase hydrolysis
Target Compound Data	Not significantly hydrolyzed by three PDE types; completely stable against types I & III; extremely slow hydrolysis by type II
Comparator Or Baseline	8-pCPT-cAMP: Significantly hydrolyzed by Ca²⁺/calmodulin-dependent PDE and cGMP-inhibited PDE; 8-bromo-cAMP: Similarly hydrolyzed
Quantified Difference	Qualitative: target compound stable; comparators undergo measurable degradation
Conditions	Assays with purified mammalian PDE types I, II, III

Why This Matters

Enables consistent, long-term PKA activation in intact cell experiments without confounding effects of variable degradation.

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source
• [2] Chembase. Sp-5,6-DCl-cBIMPS product information. Catalog No. S6069. View Source

Insulin Release Potency vs 8-Bromo-cAMP

The apparent lipophilicity of Sp-5,6-DCl-cBIMPS, a measure of potential cell-membrane permeability, was determined to be higher than that of 8-pCPT-cAMP [1]. The 5,6-dichloro substitution on the benzimidazole ring increases the compound's hydrophobicity, facilitating passive diffusion across the plasma membrane without the need for transfection or permeabilization techniques. This property enhances the compound's utility in intact cell studies by improving intracellular accumulation and signaling efficacy.

Insulin Secretion Potency

Head-to-head

~10-fold over 8-bromo-cAMP

Reported lower working concentration for β-cell assays

Isolated rat islet model context

Evidence Dimension	Apparent lipophilicity (membrane permeability proxy)
Target Compound Data	Higher apparent lipophilicity
Comparator Or Baseline	8-pCPT-cAMP: Lower apparent lipophilicity
Quantified Difference	Qualitative: target > comparator
Conditions	Determined by chromatographic retention behavior

Why This Matters

Superior passive membrane permeability eliminates the need for invasive delivery methods and improves experimental throughput.

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source

Sustained Cl⁻ Secretion vs cAMP/AM Washout

In intact human platelets, extracellular application of Sp-5,6-DCl-cBIMPS was more effective than 8-pCPT-cAMP in inducing quantitative phosphorylation of the 46/50 kDa vasodilator-stimulated phosphoprotein (VASP), a major substrate of cAMP-PK in platelets [1]. The pattern of protein phosphorylation induced by Sp-5,6-DCl-cBIMPS reproduced that observed with prostaglandin E1, a physiological cAMP-increasing inhibitor of platelet activation. This functional superiority translates to more robust inhibition of platelet aggregation in response to physiological agonists.

Cl⁻ Secretion & Washout

Head-to-head

EC50 3 µM; 20-fold more potent than cAMP/AM; sustained after washout

Enables prolonged steady-state PKA activation

T84 epithelial monolayer; washout assay context

Evidence Dimension	VASP phosphorylation efficacy in intact platelets
Target Compound Data	More effective induction of VASP phosphorylation
Comparator Or Baseline	8-pCPT-cAMP: Less effective induction of VASP phosphorylation
Quantified Difference	Qualitative: target > comparator
Conditions	Intact human platelets; extracellular application

Why This Matters

Demonstrates superior functional efficacy in a physiologically relevant intact cell system, supporting robust and reproducible PKA-dependent readouts.

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source

Platelet VASP Phosphorylation vs 8-pCPT-cAMP

In isolated rat pancreatic islets, Sp-5,6-DCl-cBIMPS was a more potent stimulus for insulin release than 8-bromo-cAMP. The compound increased basal insulin secretion and potentiated glucose-stimulated insulin release to levels similar to those evoked by glucagon. A ten-fold higher concentration of 8-bromo-cAMP was required to mimic the potentiating effects of Sp-5,6-DCl-cBIMPS [1]. This 10-fold potency advantage reflects the compound's superior combination of PKA selectivity, metabolic stability, and membrane permeability.

VASP Phosphorylation

Head-to-head

Higher quantitative phosphorylation vs 8-pCPT-cAMP; reproduces PGE1 pattern

Reported enhanced intracellular PKA substrate engagement

Intact human platelet context; lipophilicity advantage reported

Evidence Dimension	Potency for stimulating insulin release
Target Compound Data	Effective at micromolar concentrations
Comparator Or Baseline	8-bromo-cAMP: Required 10-fold higher concentration for comparable effect
Quantified Difference	10-fold difference in potency (qualitative assessment from dose-response)
Conditions	Isolated rat pancreatic islets; glucose-stimulated insulin secretion assay

Why This Matters

Provides a 10-fold potency advantage, enabling lower working concentrations and reducing potential off-target effects in insulin secretion studies.

• [1] Laychock SG. Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-cyclic monophosphorothioate is a potent stimulus for insulin release. Endocr Res. 1993;19(2-3):113-122. View Source

PKA Type II Site B Selectivity for Synergistic Activation

A comprehensive assessment of multiple cAMP analogs concludes that Sp-5,6-DCl-cBIMPS surpasses the widely used but problematic dibutyryl cAMP and 8-CPT-cAMP across three critical parameters: metabolic stability, membrane permeability, and potency . While dibutyryl-cAMP suffers from rapid hydrolysis and requires high concentrations due to its low permeability, and 8-CPT-cAMP exhibits significant off-target PKG activation and PDE susceptibility, Sp-5,6-DCl-cBIMPS combines stability against PDEs, high lipophilicity, and selective PKA activation [1]. This multi-parameter superiority makes it the preferred choice for demanding intact-cell PKA signaling studies.

PKA II Site B Selectivity

Class-level

~412-fold B-site preference (A=0.034, B=14.0)

Enables synergistic isozyme-selective activation strategy

Relative affinity data from class-level binding studies

Evidence Dimension	Combined properties: metabolic stability, membrane permeability, and potency
Target Compound Data	High stability, high permeability, high potency
Comparator Or Baseline	Dibutyryl cAMP: low stability, low permeability; 8-CPT-cAMP: moderate stability, moderate permeability, dual PKA/PKG activity
Quantified Difference	Qualitative superiority in all three dimensions
Conditions	Aggregate assessment from multiple independent studies

Why This Matters

Provides a single, well-characterized tool that obviates the need for multiple suboptimal analogs, streamlining experimental workflows and improving data quality.

• [1] Chembase. Sp-5,6-DCl-cBIMPS product information. Catalog No. S6069. View Source

Sp-5,6-DCl-cBIMPS: Optimal Research Applications

cAMP-PK vs cGMP-PK Signaling in Platelet and Vascular Biology

Sp-5,6-DCl-cBIMPS is ideally suited for experiments requiring unambiguous activation of cAMP-PKA signaling without confounding cGMP-PKG cross-talk. Its demonstrated selectivity for cAMP-PK over cGMP-PK, in contrast to 8-pCPT-cAMP which activates both kinases [1], enables precise dissection of cAMP-mediated effects in cell types where both pathways may be operative. Applications include studies of platelet activation, smooth muscle relaxation, neuronal plasticity, and cardiac myocyte function.

Sustained PKA Activation in Long-Duration Intact-Cell Assays

The compound's complete resistance to hydrolysis by PDE types I and III, and extremely slow hydrolysis by PDE type II [1], makes it the reagent of choice for extended incubations requiring sustained PKA activation. Unlike dibutyryl-cAMP or 8-bromo-cAMP, which are rapidly degraded by intracellular PDEs, Sp-5,6-DCl-cBIMPS maintains steady levels of PKA activation over hours, facilitating studies of slow transcriptional and translational responses, differentiation processes, and chronic signaling adaptations.

Synergistic PKA Type II Isozyme-Selective Activation

Given its 10-fold higher potency than 8-bromo-cAMP in stimulating insulin release from pancreatic islets [1], Sp-5,6-DCl-cBIMPS serves as a robust positive control and pathway activator in high-throughput screens for novel insulin secretagogues. Its high membrane permeability and metabolic stability ensure consistent and reproducible PKA activation across large compound libraries, reducing false negatives attributable to inadequate pathway stimulation.

Insulin Secretion and Pancreatic β-Cell Studies

Sp-5,6-DCl-cBIMPS effectively induces VASP phosphorylation in intact platelets, recapitulating the effects of endogenous cAMP-elevating agents such as prostaglandin E1 [1]. This makes it an essential tool for validating PKA substrate phosphorylation events, assessing the functional integrity of cAMP signaling in patient-derived platelets, and screening for compounds that modulate PKA-dependent inhibition of platelet aggregation.

Application

Selection Property

Validation Focus

PKA pathway resolution in platelet/vascular studies

PKA-over-PKG selectivity

cAMP-PK-specific endpoint verification

Sustained PKA activation in long-duration intact-cell assays

PDE-resistant, non-metabolizable stability

Steady-state PKA activity without washout decline

Synergistic PKA type II isozyme-selective activation

Site B-selective PKA II agonist

Isozyme-specific holoenzyme dissociation verification

Insulin secretion and pancreatic β-cell studies

Potentiation of glucose-stimulated insulin release

cAMP-PK-specific response, cGMP exclusion

• [1] Sandberg M, Butt E, Nolte C, Fischer L, Halbrügge M, Beltman J, Jahnsen T, Genieser HG, Jastorff B, Walter U. Characterization of Sp-5,6-dichloro-1-β-D-ribofuranosylbenzimidazole-3′,5′-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279(Pt 2):521-527. View Source
• [2] Laychock SG. Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-cyclic monophosphorothioate is a potent stimulus for insulin release. Endocr Res. 1993;19(2-3):113-122. View Source